Cas no 76937-87-6 ((2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide)

• Product Name: (2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide
• CAS No: 76937-87-6
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1998196
• Update Time: 2025-04-21

(2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide Chemical and Physical Properties

Names and Identifiers

• (2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide
• 2beta-Hydroxy-8-desoxy-11alpha,13-dihydrorupicolin B

• Inchi： 1S/C15H18O3/c1-7-4-5-10-9(3)15(17)18-14(10)13-8(2)6-11(16)12(7)13/h6,10-14,16H,1,3-5H2,2H3
• InChI Key： CNZFXMFZSSKXQC-UHFFFAOYSA-N
• SMILES： CC1C2C3C(CCC(C2C(O)C=1)=C)C(=C)C(=O)O3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 1.009

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives